3-methoxy-N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]-1,2-oxazole-5-carboxamide

• IUPAC Name: 3-methoxy-N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]-1,2-oxazole-5-carboxamide
• InChI: InChI=1S/C19H15N3O3S/c1-11-3-8-14-16(9-11)26-19(21-14)12-4-6-13(7-5-12)20-18(23)15-10-17(24-2)22-25-15/h3-10H,1-2H3,(H,20,23)
• InChI Key: MECOKMUQPNQODF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(S2)C3=CC=C(C=C3)NC(=O)C4=CC(=NO4)OC
• Molecular Formula: C19H15N3O3S
• Molecular Weight: 365.4 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. The exact synthesis would depend on the starting materials and the specific reactions used. Unfortunately, without more specific information, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound, as indicated by its name, includes a benzothiazole ring attached to a phenyl ring via a nitrogen atom. Attached to the phenyl ring is an oxazole ring with a carboxamide group. The benzothiazole ring also has a methyl group attached to it.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on the conditions and the reagents present. The various functional groups present in the molecule could potentially react under the right conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the specific arrangement of atoms and the functional groups present. These could include properties such as solubility, melting point, boiling point, and reactivity.

Mechanism of Action

Target of Action

Benzothiazole derivatives have been reported to display a variety of antibacterial activities by inhibiting several enzymes such as dihydroorotase, dna gyrase, uridine diphosphate-n-acetyl enol pyruvyl glucosamine reductase (murb), peptide deformylase, aldose reductase, dihydrofolate reductase, enoyl acyl carrier protein reductase, casdihydrofolate reductase, dialkyl glycine decarboxylase, dehydrosqualene synthase, dihydropteroate synthase, and tyrosine kinase .

Mode of Action

For instance, they can inhibit the activity of various enzymes, leading to the disruption of essential biochemical processes .

Biochemical Pathways

Given the wide range of enzymes that benzothiazole derivatives can inhibit, it is likely that multiple biochemical pathways could be affected .

Result of Action

Given the antibacterial activities of benzothiazole derivatives, it can be inferred that this compound may have potential antimicrobial effects .

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

The future directions for research on this compound could include exploring its potential uses, studying its physical and chemical properties in more detail, and developing methods for its synthesis.